Cas no 121250-06-4 (14-Chloro Daunorubicin)

• Product Name: 14-Chloro Daunorubicin
• CAS No: 121250-06-4
• MF: C₂₇H₂₈ClNO₁₀
• MW: 561.96492767334
• CID: 168985
• PubChem ID: 159561
• Update Time: 2025-04-19

14-Chloro Daunorubicin Chemical and Physical Properties

Names and Identifiers

• 5,12-Naphthacenedione,10-[(3-amino-2,3,6-trideoxy-a-L-lyxo-hexopyranosyl)oxy]-8-(2-chloroacetyl)-7,8,9,10-tetrahydro-6,8,11-trihydroxy-1-methoxy-,(8S,10S)-
• 14-Chloro Daunorubicin
• 5,12-Naphthacenedione,10-[(3-amino-2,3,6-trideoxy-a-L-lyxo-hexopyranosyl)oxy]-8-(2-chloroacety...
• 5,12-Naphthacenedione,10-[(3-amino-2,3,6-trideoxy-a-L-lyxo-hexopyranosyl)oxy]-8-(2-chloroacetyl)-7,8,9,10-tetrahydro-6,8,11-t
• 10-(4-amino-5-hydroxy-6-methyl-oxan-2-yl)oxy-8-(2-chloroacetyl)-6,8,11-trihydroxy-1-methoxy-9,10-dihydro-7H-tetracene-5,12-dione
• 14-ChlorodaunoMycin
• 14-ChlororuboMycin
• 8S,10S)-10-[(3-AMino-2,3,6-trideoxy-α-L-lyxo-hexopyranosyl)oxy]-8-(2-chloroacetyl)-7,8,9,10-tetrahydro-6,8,11-trihydroxy-1-Methoxy-5,12-naphthacenedione
• 14-chlorodaunorubicin
• 121250-06-4
• FT-0664664
• DTXSID00923740
• 3-(chloroacetyl)-3,5,12-trihydroxy-10-methoxy-6,11-dioxo-1,2,3,4,6,11-hexahydrotetracen-1-yl 3-amino-2,3,6-trideoxyhexopyranoside
• 5,12-Naphthacenedione, 7,8,9,10-tetrahydro-10-((3-amino-2,3,6-trideoxy-alpha-L-lyxo-hexopyranosyl)oxy)-8-(chloroacetyl)-1-methoxy-6,8,11-trihydroxy-, (8S-cis)-
• 7-(4-amino-5-hydroxy-6-methyloxan-2-yl)oxy-9-(2-chloroacetyl)-6,9,11-trihydroxy-4-methoxy-8,10-dihydro-7H-tetracene-5,12-dione

• Inchi： 1S/C27H28ClNO10/c1-10-22(31)13(29)6-17(38-10)39-15-8-27(36,16(30)9-28)7-12-19(15)26(35)21-20(24(12)33)23(32)11-4-3-5-14(37-2)18(11)25(21)34/h3-5,10,13,15,17,22,31,33,35-36H,6-9,29H2,1-2H3
• InChI Key： YPCKPOWJKPVJRQ-UHFFFAOYSA-N
• SMILES： ClCC(C1(CC2C(=C3C(C4C=CC=C(C=4C(C3=C(C=2C(C1)OC1CC(C(C(C)O1)O)N)O)=O)OC)=O)O)O)=O

Computed Properties

• Exact Mass: 561.14000
• Monoisotopic Mass: 561.14
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 39
• Rotatable Bond Count: 5
• Complexity: 982
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 186A^2

Experimental Properties

• Density: 1.6
• Boiling Point: 793.8°Cat760mmHg
• Flash Point: 433.9°C
• Refractive Index: 1.695
• PSA: 185.84000
• LogP: 1.94810

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Anthracyclines Anthracyclines
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Anthracyclines